Assessment of titanium–sapphire lasers and optical parametric oscillators as sources of variable wavelength for resonant ionization mass spectrometry
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/JA9910600073
Abstract
The development of resonant ionization mass spectrometry as a generally applicable ultrasensitive analytical technique is being hindered in the perception of instrument manufacturers because of difficulties associated with the use of dye lasers. Titanium–sapphire lasers and optical parametric oscillators are examined as possible optical sources with extremely broad tuning ranges but without the disadvantages associated with dye lasers.
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Journal Name：Journal of Analytical Atomic Spectrometry
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